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Compound of Interest

Compound Name: Chlorbenside

Cat. No.: B1668707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Chlorbenside, a legacy organochlorine acaricide, has been utilized for the control of mite and

tick populations, particularly their eggs and larvae. This technical guide provides a

comprehensive overview of Chlorbenside, including its chemical identity, physical properties,

and known synonyms. While its use has been largely discontinued due to environmental

persistence and potential toxicological effects, understanding its mechanism of action and

methods for its detection remains critical for environmental monitoring and toxicological

research. This document details the neurotoxic effects of Chlorbenside, primarily through the

disruption of axonal nerve impulse transmission, a characteristic of organochlorine pesticides.

Furthermore, this guide outlines its metabolic and environmental fate and provides a

foundational experimental protocol for its analysis in environmental samples.

Chemical Identification and Properties
Chlorbenside is an organochlorine compound with the chemical name 1-Chloro-4-({(4-

chlorophenyl)methyl}sulfanyl)benzene. Its unique structure contributes to its efficacy as an

acaricide and its environmental persistence.

Table 1: Chemical and Physical Properties of Chlorbenside
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Property Value Reference

CAS Number 103-17-3 [1][2][3]

Molecular Formula C₁₃H₁₀Cl₂S [1][2]

Molecular Weight 269.19 g/mol

Appearance
Colorless solid with an almond-

like odor

Melting Point 75-76 °C

Boiling Point 196 °C at 10 mmHg

Water Solubility Insoluble

LogP (Octanol-Water Partition

Coefficient)
5.13

Synonyms: Chlorbenside has been known by a variety of synonyms throughout its history of

use. A comprehensive list is provided below.

Table 2: Synonyms of Chlorbenside
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Synonym

4-Chlorobenzyl 4-chlorophenyl sulfide

p-Chlorobenzyl p-chlorophenyl sulfide

Chlorparacide

Chlorsulphacide

Mitox

Chlorocide

Chlorosulfacide

ENT 20,696

G-252

PCPCBS

Mechanism of Action and Signaling Pathways
As an organochlorine pesticide, the primary mechanism of action of Chlorbenside is

neurotoxicity. It primarily targets the nervous system of mites and ticks, leading to paralysis and

death.

Disruption of Axonal Transmission
The primary mode of action for organochlorine pesticides like Chlorbenside involves the

disruption of ion channel function in nerve cells. Specifically, it is believed to interfere with the

normal functioning of sodium channels, which are crucial for the propagation of action

potentials along the axon. By altering the gating mechanism of these channels, Chlorbenside
leads to prolonged influx of sodium ions, causing repetitive firing of the neuron and eventual

nerve failure.
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Sample Extraction

Extract Cleanup

GC-MS Analysis

1. Weigh 10g of soil

2. Add internal standard

3. Add 20 mL Acetone:Hexane (1:1)

4. Vortex for 2 min

5. Centrifuge at 3000 rpm for 5 min

6. Collect supernatant

7. Concentrate extract to 1 mL

8. Apply to activated Florisil® SPE cartridge

9. Elute with 10 mL Hexane

10. Concentrate eluate to 1 mL

11. Inject 1 µL into GC-MS

12. Quantify using calibration curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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